6-Chloro-7-methylpurine

Description

6-Chloro-7-methylpurine is a chemical compound with the molecular formula C6H5ClN4 . It is also known by other names, including 6-chloro-7-methyl-7H-purine and 7-methyl-6-chloropurine . This compound has various identifiers, such as CAS number 5440-17-5, ChEMBL ID CHEMBL2068772, and DSSTox Substance ID DTXSID40202788 . 6-Chloro-7-methylpurine is a useful synthetic intermediate .

A similar compound, 6-Chloro-9-methylpurine (C6H5ClN4), shares the same molecular formula but differs in the position of the methyl group . 6-Chloro-9-methylpurine is also known as 6-chloro-9-methyl-9H-purine and has a CAS number of 2346-74-9 . This compound can be hazardous, with GHS classifications including acute toxicity if swallowed or inhaled, skin and eye irritation, and potential respiratory irritation .

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• CAS No.: 5440-17-5
• Product Name: 6-Chloro-7-methylpurine
• Molecular Formula: C6H5ClN4
• Molecular Weight: 168.58 g/mol
• IUPAC Name: 6-chloro-7-methylpurine
• Standard InChI: InChI=1S/C6H5ClN4/c1-11-3-10-6-4(11)5(7)8-2-9-6/h2-3H,1H3
• Standard InChIKey: NCZREVPKGQGLFM-UHFFFAOYSA-N
• SMILES: CN1C=NC2=C1C(=NC=N2)Cl
• Canonical SMILES: CN1C=NC2=C1C(=NC=N2)Cl
• Synonyms: 7-Methyl-6-chloropurine; NSC 15192
• PubChem Compound: 95057
• Last Modified: Sep 16 2023